Cas no 771583-88-1 (2-[(4-chlorophenyl)methylsulfonyl]ethanamine)

2-[(4-chlorophenyl)methylsulfonyl]ethanamine structure
771583-88-1 structure
Product Name:2-[(4-chlorophenyl)methylsulfonyl]ethanamine
CAS No:771583-88-1
MF:C9H12ClNO2S
MW:233.71508026123
CID:1783407
PubChem ID:33780172
Update Time:2025-04-21

2-[(4-chlorophenyl)methylsulfonyl]ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-chlorophenyl)methylsulfonyl]ethanamine
    • 2-(4-chlorobenzylsulfonyl)ethanamine
    • 2-[(4-Chlorophenyl)methanesulfonyl]ethan-1-amine
    • 2-((4-Chlorobenzyl)sulfonyl)ethan-1-amine
    • 2-[(4-CHLOROPHENYL)METHANESULFONYL]ETHANAMINE
    • 771583-88-1
    • DTXSID20652888
    • AKOS002392342
    • MDL: MFCD06213298
    • Inchi: 1S/C9H12ClNO2S/c10-9-3-1-8(2-4-9)7-14(12,13)6-5-11/h1-4H,5-7,11H2
    • InChI Key: ZGEXVBXVECRGHW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CS(CCN)(=O)=O

Computed Properties

  • Exact Mass: 233.0277275g/mol
  • Monoisotopic Mass: 233.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 68.5Ų
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